3-(Benzylamino)-4-methylpentanoic acid

• IUPAC Name: 3-(benzylamino)-4-methylpentanoic acid
• InChI: InChI=1S/C13H19NO2/c1-10(2)12(8-13(15)16)14-9-11-6-4-3-5-7-11/h3-7,10,12,14H,8-9H2,1-2H3,(H,15,16)
• InChI Key: CRGHGHLMEXVSAO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CC(=O)O)NCC1=CC=CC=C1
• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol

Description

Chemical Reactions Analysis

While the specific chemical reactions involving 3-(Benzylamino)-4-methylpentanoic acid are not detailed in the available literature, similar compounds like benzylamine have been studied extensively. Benzylamine is used as a masked source of ammonia, and after N-alkylation, the benzyl group can be removed by hydrogenolysis.

Scientific Research Applications

Synthesis and Proteinase Inhibition

3-(Benzylamino)-4-methylpentanoic acid plays a role in the synthesis of complex organic compounds. Angelastro et al. (1992) demonstrated its use in preparing ethyl 3-(benzylamino)-2,2-difluoro-4-methylpentanoate through a Reformatsky reaction. This compound was then used to create a potential proteinase inhibitor, highlighting its utility in medicinal chemistry research (Angelastro, Bey, Mehdi, & Peet, 1992).

X-Ray Crystal Structure Analyses

Jones et al. (1968) utilized 3-(Benzylamino)-4-methylpentanoic acid in their study on lactones, focusing on the X-ray crystal structure analysis. Their work revealed significant information about the molecular structure of the compound, which can be crucial for understanding its chemical properties and potential applications in drug design (Jones, Koo, Mellor, Nyburg, & Young, 1968).

Role in Organic Syntheses

In organic chemistry, 3-(Benzylamino)-4-methylpentanoic acid is used as a reactant and intermediate in various syntheses. Prout et al. (2003) highlighted its role in the preparation of 3-Benzyl-3-methylpentanoic acid, demonstrating its versatility in creating a range of chemical compounds (Prout, Hartman, Huang, Korpics, & Tichelaar, 2003).

Pseudopeptide Synthesis

Pascal et al. (2000) researched the synthesis of novel amino acids using derivatives of 3-(Benzylamino)-4-methylpentanoic acid. Their work focused on creating building blocks for pseudopeptide synthesis, which has implications in the development of peptidomimetics and applications in combinatorial chemistry (Pascal, Sola, Labéguère, & Jouin, 2000).

Mechanism of Action

Target of Action

Similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting that 3-(Benzylamino)-4-methylpentanoic acid may also interact with various biological targets.

Mode of Action

It’s worth noting that benzylic compounds typically undergo reactions via sn1 or sn2 pathways, depending on the substitution at the benzylic position . This could potentially influence the compound’s interaction with its targets and the resulting changes.

Biochemical Pathways

It’s known that indole derivatives, which share structural similarities with this compound, can affect various biological activities, including antiviral, anti-inflammatory, and anticancer activities . These activities suggest that the compound may influence several biochemical pathways.

Pharmacokinetics

The pharmacokinetics of local anesthetics, which often contain benzylamino groups, are known to be influenced by factors such as the pka of the compound, its lipid solubility, and protein binding . These factors could potentially impact the bioavailability of 3-(Benzylamino)-4-methylpentanoic acid.

Result of Action

Similar compounds have been found to exhibit various biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular levels .

Action Environment

It’s known that factors such as ph and the presence of other substances can influence the reactivity and stability of similar compounds .